Cas no 2803476-82-4 (5,6,7,8-Tetrahydro-1,8-naphthyridine-2-carbaldehyde hydrochloride)

• Product Name: 5,6,7,8-Tetrahydro-1,8-naphthyridine-2-carbaldehyde hydrochloride
• CAS No: 2803476-82-4
• MF: C₉H₁₁ClN₂O
• MW: 198.65
• CID: 5141126
• PubChem ID: 163201343
• Update Time: 2026-03-03

5,6,7,8-Tetrahydro-1,8-naphthyridine-2-carbaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carbaldehyde;hydrochloride
• F76683
• 5,6,7,8-Tetrahydro-1,8-naphthyridine-2-carbaldehyde hydrochloride
• 2803476-82-4

• Inchi： 1S/C9H10N2O.ClH/c12-6-8-4-3-7-2-1-5-10-9(7)11-8;/h3-4,6H,1-2,5H2,(H,10,11);1H
• InChI Key： PJGXRPODZIAAFG-UHFFFAOYSA-N
• SMILES： C1CC2=CC=C(C=O)NC2=NC1.Cl

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42Ų

Additional information on 5,6,7,8-Tetrahydro-1,8-naphthyridine-2-carbaldehyde hydrochloride

5,6,7,8-Tetrahydro-1,8-Naphthyridine-2-Carbaldehyde Hydrochloride: A Comprehensive Overview

The compound 5,6,7,8-Tetrahydro-1,8-naphthyridine-2-carbaldehyde hydrochloride (CAS No. 2803476-82-4) is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are bicyclic aromatic heterocycles with two nitrogen atoms in the ring system. The presence of the hydrochloride salt indicates that this compound is often used in its protonated form, which can influence its solubility and reactivity in various chemical reactions.

Naphthyridines are known for their versatile applications in drug design due to their ability to interact with biological targets such as enzymes and receptors. The tetrahydro designation in the name refers to the four hydrogen atoms added to the naphthyridine ring system, creating a partially saturated structure. This modification can enhance the compound's stability and bioavailability when used in medicinal chemistry applications.

The carbaldehyde group attached to the naphthyridine ring introduces additional functional diversity. Aldehydes are highly reactive groups that can participate in various condensation reactions, making this compound a valuable intermediate in organic synthesis. Recent studies have explored the use of this compound as a precursor for synthesizing bioactive molecules with potential anti-inflammatory and anticancer properties.

From a synthetic perspective, 5,6,7,8-Tetrahydro-1,8-naphthyridine-2-carbaldehyde hydrochloride can be prepared through a variety of methods. One common approach involves the cyclization of appropriately substituted diamines or amides under specific reaction conditions. The optimization of these synthetic routes has been a focus of recent research to improve yield and purity while reducing costs.

In terms of applications, this compound has shown promise in the development of neuroprotective agents. Studies have demonstrated that derivatives of this compound can modulate neurotransmitter systems and exhibit antioxidant properties, making them potential candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its ability to inhibit certain kinases has led to investigations into its role as an anticancer agent.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 5,6,7,8-Tetrahydro-1,8-naphthyridine-2-carbaldehyde hydrochloride with greater accuracy. Molecular docking studies have revealed that this compound can bind effectively to target proteins involved in inflammatory pathways. These findings underscore its potential as a lead compound for drug development.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility in aqueous solutions. This property facilitates its formulation into tablets or injectables for clinical use. Furthermore, its stability under physiological conditions ensures that it remains active upon administration.

In conclusion, 5,6,7,8-Tetrahydro-1,8-naphthyridine-2-carbaldehyde hydrochloride (CAS No. 2803476-82-4) is a multifaceted compound with significant potential in drug discovery and development. Its unique structure and functional groups make it an invaluable tool for researchers exploring novel therapeutic agents across various disease areas.